Cas no 2173998-62-2 (4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine
• CAS No: 2173998-62-2
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4740728
• Update Time: 2025-05-25

4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine

• Inchi： 1S/C7H4ClFN2/c8-7-4-1-2-10-6(4)5(9)3-11-7/h1-3,10H
• InChI Key： WGJZBGBHQLBSJI-UHFFFAOYSA-N
• SMILES： ClC1C2C=CNC=2C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Additional information on 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine

Recent Advances in the Study of 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine (CAS: 2173998-62-2)

4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine (CAS: 2173998-62-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific enzymes and receptors involved in various diseases.

The compound belongs to the pyrrolopyridine family, which is known for its diverse pharmacological properties. Researchers have explored its utility as a building block for the development of novel kinase inhibitors, given its ability to interact with ATP-binding sites in kinases. This has implications for the treatment of cancers, inflammatory diseases, and neurodegenerative disorders.

One of the key advancements in the study of 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine is its role in the synthesis of selective JAK (Janus kinase) inhibitors. JAKs are critical components of cytokine signaling pathways, and their dysregulation is associated with autoimmune diseases and hematologic malignancies. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK isoforms, with promising selectivity profiles.

In addition to its kinase inhibitory properties, 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine has been investigated for its potential as a scaffold for the development of antimicrobial agents. Structural modifications of the core molecule have led to compounds with activity against resistant bacterial strains, highlighting its versatility in addressing global health challenges.

The synthetic routes to 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine have also been optimized in recent studies. Novel methodologies involving palladium-catalyzed cross-coupling reactions and regioselective halogenation have improved the efficiency and yield of its production, making it more accessible for further research and development.

Despite these advancements, challenges remain in the clinical translation of 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance its therapeutic potential.

In conclusion, 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine (CAS: 2173998-62-2) represents a promising scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Continued research into its structural and functional properties is expected to yield novel drug candidates with improved efficacy and safety profiles.